Reversible nanovalves in inorganic materials

Journal of Materials Chemistry Pub Date: 2012-07-13 DOI: 10.1039/C2JM33437B

Abstract

This article describes recent developments in the design, fabrication and investigation of reversible nanovalves prepared in inorganic nanoporous materials such as glass, silicon nitride, mesoporous silica, anodized alumina and silica colloidal crystals. Their surfaces have been modified with pH-, temperature- and light-responsive molecules, as well as molecules that can undergo redox reactions and bind small molecules. This surface modification allows reversibly opening and closing of the nanovalves to the transport of ions based on electrostatic interactions, and to the transport of molecules based on mechanically gating the nanopores.

Graphical abstract: Reversible nanovalves in inorganic materials
Recommended Literature
Journal of Materials Chemistry
Journal Name：Journal of Materials Chemistry
Research Products